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Introduction

JAB-3068 is an orally bioavailable, allosteric inhibitor of the protein tyrosine phosphatase
SHP2 (Src homology region 2 domain-containing phosphatase 2). SHP2 is a critical signaling
node downstream of multiple receptor tyrosine kinases (RTKs) that regulates the RAS/MAPK
signaling pathway, which is frequently hyperactivated in various cancers. By inhibiting SHP2,
JAB-3068 can suppress tumor cell growth and survival. Although the clinical development of
JAB-3068 has been discontinued in favor of a more potent second-generation inhibitor, JAB-
3312, preclinical data on JAB-3068 can still provide valuable insights for research into SHP2
inhibition.

These application notes provide a summary of the available information on the recommended
dosage of JAB-3068 for animal studies, along with relevant experimental protocols and
signaling pathway information to guide preclinical research.
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JAB-3068 Dosage Information from Preclinical and
Clinical Studies

The following table summarizes the available dosage information for JAB-3068. It is important

to note that specific dosages for animal studies are not extensively published. The data

presented is derived from patent literature and clinical trial information, which can serve as a

starting point for dose-ranging studies in preclinical models.

Dosage Dosing Administrat
Compound . Context Source
Range Frequency ion Route
Once, twice, Suggested
0.1-100 _
JAB-3068 or three times  Oral dosage range  [1]
mg/day )
daily from patent
N Preferred
1-80mg/day Not Specified Oral [1]
dosage range
More
1-50mg/day Not Specified Oral preferred [1]
dosage range
Still more
1-30mg/day Not Specified Oral preferred [1]
dosage range
Yet still more
1-25mg/day Not Specified Oral preferred [1]
dosage range
Once Dalily Human
JAB-3068 50 - 300 mg Oral o [2]
(QD) Clinical Dose
Preclinical
JAB-3312
Once Daily Xenograft
(Successor 0.5 mg/kg Oral [2]
(QD) Model (MIA
Compound)
PaCa-2)
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Note: The dosage for JAB-3312 in a preclinical model is provided as a reference for a similar
SHP2 inhibitor from the same company and may help inform dose selection for JAB-3068 in
animal studies.

Experimental Protocols

While specific, detailed protocols for JAB-3068 in animal studies are not publicly available, the
following methodologies are based on common practices for evaluating SHP2 inhibitors in
preclinical cancer models.

In Vivo Xenograft Efficacy Study

Objective: To evaluate the anti-tumor efficacy of JAB-3068 in a cancer xenograft model.
Animal Model:
e Immunocompromised mice (e.g., nude or SCID mice).

e Human cancer cell line known to be dependent on SHP2 signaling (e.g., KYSE-520
esophageal squamous cell carcinoma, or MIA PaCa-2 pancreatic cancer).

Procedure:

Cell Culture: Culture the selected cancer cell line under standard conditions.

o Tumor Implantation: Subcutaneously inject a suspension of cancer cells (typically 1 x 1076 to
1 x 1077 cells in a suitable medium like Matrigel) into the flank of each mouse.

e Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers
regularly (e.g., twice a week). Tumor volume can be calculated using the formula: (Length x
Width”"2) / 2.

o Randomization and Dosing: Once tumors reach a predetermined size (e.g., 100-200 mma3),
randomize the mice into treatment and control groups.

o Control Group: Administer the vehicle solution (the solvent used to dissolve JAB-3068)
orally, following the same schedule as the treatment group.
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o Treatment Group: Administer JAB-3068 orally at the desired dose (e.g., starting with a
dose-ranging study based on the patent information, such as 1, 5, 10, 25 mg/kg) and
frequency (e.g., once daily).

» Data Collection:
o Continue to monitor tumor volume and body weight of the mice throughout the study.

o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
weight measurement, histopathology, biomarker analysis).

e Endpoint Analysis:
o Primary endpoints: Tumor growth inhibition (TGI) and changes in tumor volume over time.

o Secondary endpoints: Body weight changes (as an indicator of toxicity), and
pharmacodynamic markers (e.g., p-ERK levels in tumor tissue) to confirm target
engagement.

Pharmacodynamic (PD) Marker Analysis

Objective: To determine if JAB-3068 inhibits the SHP2 signaling pathway in vivo.

Procedure:

Follow the xenograft model and dosing procedure as described above.
At specific time points after the final dose, collect tumor tissue and plasma samples.

o Western Blot Analysis: Prepare protein lysates from the tumor tissue to analyze the
phosphorylation status of key downstream proteins in the MAPK pathway, such as ERK (p-
ERK). A reduction in p-ERK levels in the JAB-3068 treated group compared to the control
group would indicate target engagement.

e Immunohistochemistry (IHC): Perform IHC on tumor sections to visualize the expression and
phosphorylation of pathway proteins within the tumor microenvironment.

Mandatory Visualization
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Signaling Pathway of SHP2 Inhibition by JAB-3068
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Caption: SHP2 inhibition by JAB-3068 blocks the RAS/MAPK signaling pathway.

Experimental Workflow for In Vivo Efficacy Study
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Caption: A general workflow for assessing the in vivo efficacy of JAB-3068.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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